Cas no 87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester)

Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester structure
87978-66-3 structure
Product Name:Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
CAS No:87978-66-3
MF:C8H14O6
MW:206.193163394928
CID:649668
PubChem ID:71411642
Update Time:2025-04-19

Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
    • dimethyl 2-hydroxy-2-(2-hydroxyethyl)butanedioate
    • DTXSID10831241
    • 87978-66-3
    • Inchi: 1S/C8H14O6/c1-13-6(10)5-8(12,3-4-9)7(11)14-2/h9,12H,3-5H2,1-2H3
    • InChI Key: REZYSVPQWGNGBN-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)(CC(=O)OC)CCO

Computed Properties

  • Exact Mass: 206.07903816g/mol
  • Monoisotopic Mass: 206.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 93.1Ų
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